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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323

A comprehensive analysis of p-Tolunitrile, a significant intermediate in the synthesis of
pharmaceuticals and agrochemicals, necessitates a thorough understanding of its spectral
characteristics.[1] This technical guide provides an in-depth look at the Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of p-Tolunitrile, offering
valuable insights for researchers, scientists, and professionals in drug development.

Spectroscopic Data of p-Tolunitrile

The structural elucidation of p-Tolunitrile is achieved through the combined application of
various spectroscopic techniques. Each method provides unique information about the
molecule's atomic composition and connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a
molecule.

'H NMR Spectral Data

The 'H NMR spectrum of p-Tolunitrile provides information about the different types of protons
and their neighboring environments.
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.55 Doublet 2H Ar-H (ortho to CN)
7.25 Doublet 2H Ar-H (meta to CN)
2.40 Singlet 3H CHs

13C NMR Spectral Data

The 13C NMR spectrum reveals the number of chemically non-equivalent carbon atoms in the
molecule.[2][3]

Chemical Shift (6) ppm Assignment

142.0 Ar-C (para to CN, attached to CHs)
132.2 Ar-CH (meta to CN)

129.8 Ar-CH (ortho to CN)

119.0 Cyano (C=N)

1125 Ar-C (ipso to CN)

215 Methyl (CHs)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation at specific frequencies corresponding to bond vibrations.[4]
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Frequency (cm™?) Functional Group
3050-3000 Aromatic C-H Stretch
2925 Aliphatic C-H Stretch
2230 C=N Stretch (Nitrile)
1610, 1510 Aromatic C=C Stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The molecular formula for p-Tolunitrile is CsHzN, with a molecular weight of
117.15 g/mol .[1][5][6][7]

miz lon

117 [M]* (Molecular lon)
116 [M-H]*

90 [M-HCN]*

Experimental Protocols

The acquisition of reliable spectral data is contingent upon meticulous experimental

procedures.

NMR Spectroscopy

o Sample Preparation: A small amount of p-Tolunitrile is dissolved in a deuterated solvent,
such as chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds), in an NMR tube.

» Data Acquisition: The NMR tube is placed in the spectrometer. For *H NMR, the spectrum is
acquired using a standard pulse sequence. For 13C NMR, a proton-decoupled sequence is
typically used to simplify the spectrum by removing C-H coupling, resulting in a single peak
for each unique carbon atom.[3]
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IR Spectroscopy

Sample Preparation (Solid): As p-Tolunitrile is a solid at room temperature, a common
method is to prepare a KBr pellet.[1] A small amount of the sample is finely ground with dry
potassium bromide (KBr) and pressed into a thin, transparent disk.[8] Alternatively, a Nujol
mull can be prepared by grinding the sample with a few drops of Nujol (mineral oil) to form a
paste, which is then spread between two salt plates (e.g., NaCl or KBr).[9][10]

Sample Preparation (Liquid/Solution): The compound can be dissolved in a suitable solvent
that has minimal interference in the IR region of interest, such as carbon tetrachloride (CCla).
[11] The solution is then placed in a liquid sample cell.

Data Acquisition: The prepared sample is placed in the IR spectrometer, and the spectrum is
recorded by passing a beam of infrared light through it.

Mass Spectrometry (Gas Chromatography-Mass
Spectrometry - GC-MS)

Sample Preparation: A dilute solution of p-Tolunitrile is prepared in a volatile organic solvent
like dichloromethane or hexane.[12]

Gas Chromatography (GC): A small volume of the solution is injected into the GC system.
The sample is vaporized and carried by an inert gas through a capillary column, which
separates the components of the sample based on their boiling points and interactions with
the column's stationary phase.[13][14]

Mass Spectrometry (MS): As p-Tolunitrile elutes from the GC column, it enters the mass
spectrometer. The molecules are ionized, typically by electron ionization (EI), which involves
bombarding them with a high-energy electron beam.[14] This causes the molecule to lose an
electron, forming a molecular ion, and also induces fragmentation. The resulting ions are
then separated by their mass-to-charge ratio (m/z) by a mass analyzer and detected.[13][14]

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical flow of using different spectroscopic techniques for

the structural elucidation of p-Tolunitrile.
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Caption: Workflow for the structural elucidation of p-Tolunitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. guidechem.com [guidechem.com]

¢ 2. p-Tolunitrile(104-85-8) 13C NMR spectrum [chemicalbook.com]

o 3. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

¢ 4. p-Tolunitrile(104-85-8) IR Spectrum [chemicalbook.com]

e 5. p-Tolunitrile(104-85-8) MS spectrum [chemicalbook.com]

¢ 6. p-Tolunitrile | CBH7N | CID 7724 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 7. p-Tolunitrile, 98+% | Fisher Scientific [fishersci.ca]

» 8. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1678323?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.benchchem.com/product/b1678323?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/104-85-8.html
https://www.chemicalbook.com/SpectrumEN_104-85-8_13CNMR.htm
https://faculty.ksu.edu.sa/sites/default/files/notes_14c_cnmr.pdf
https://www.chemicalbook.com/spectrumen_104-85-8_ir1.htm
https://www.chemicalbook.com/SpectrumEN_104-85-8_MS.htm
https://pubchem.ncbi.nlm.nih.gov/compound/p-Tolunitrile
https://www.fishersci.ca/shop/products/p-tolunitrile-98-thermo-scientific-1/p-7026802
https://www.researchgate.net/profile/Azhar-Haidry/post/what_is_the_easiest_process_for_doing_FTIR_analysis_for_the_biodegradable_packaging_films/attachment/5c3d83bdcfe4a764551101c5/AS%3A715229012963329%401547535293815/download/how-to-prepare-ir-samples.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. m.youtube.com [m.youtube.com]

e 10. chem.libretexts.org [chem.libretexts.org]

e 11. spectrabase.com [spectrabase.com]

e 12. uoguelph.ca [uoguelph.ca]

e 13. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
e 14. memphis.edu [memphis.edu]

 To cite this document: BenchChem. [Spectral data of p-Tolunitrile (NMR, IR, Mass Spec)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678323#spectral-data-of-p-tolunitrile-nmr-ir-mass-
spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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